2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone

• IUPAC Name: 2-(2-morpholin-4-yl-2-oxoethyl)-6-thiophen-2-ylpyridazin-3-one
• InChI: InChI=1S/C14H15N3O3S/c18-13-4-3-11(12-2-1-9-21-12)15-17(13)10-14(19)16-5-7-20-8-6-16/h1-4,9H,5-8,10H2
• InChI Key: PMVUEEAJACWFOC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

2-(2-Morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone is a pyridazinone derivative featuring a morpholino-2-oxoethyl side chain at position 2 and a thienyl substituent at position 4. Pyridazinones are heterocyclic compounds with a six-membered ring containing two adjacent nitrogen atoms, often explored for their diverse pharmacological activities, including analgesic, anti-inflammatory, and enzyme inhibitory properties . The morpholino group (a six-membered ring containing oxygen and nitrogen) enhances solubility and bioavailability, while the thienyl moiety (a sulfur-containing aromatic ring) may influence electronic properties and metabolic stability .

Synthesis of this compound likely follows established routes for pyridazinone derivatives. For example, nucleophilic substitution of 3,6-dichloropyridazine with morpholine derivatives in ethanol yields intermediates, which undergo hydrolysis and subsequent functionalization with ethyl bromoacetate to introduce the morpholino-2-oxoethyl chain . The thienyl group is introduced via substitution or coupling reactions at position 5.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone typically involves multi-step organic reactions. One possible route includes:

Formation of the Pyridazinone Core: Starting with a suitable precursor, such as a hydrazine derivative, the pyridazinone core can be formed through cyclization reactions.

Introduction of the Thienyl Group: The thienyl group can be introduced via a coupling reaction, such as Suzuki or Stille coupling.

Addition of the Morpholino Group: The morpholino group can be added through nucleophilic substitution or other suitable reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route for scalability, cost-effectiveness, and environmental considerations. This may include the use of continuous flow reactors, green chemistry principles, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially altering the biological activity.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, hydrogen peroxide, and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial, anti-inflammatory, or anticancer properties.

Medicine: Potential therapeutic applications due to its biological activities.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone would depend on its specific biological target. Generally, compounds with pyridazinone structures may interact with enzymes, receptors, or other proteins, modulating their activity. The presence of morpholino and thienyl groups may enhance binding affinity or selectivity for certain targets.

Comparison with Similar Compounds

Key Observations:

Morpholino vs. Piperazine Substituents: Morpholino-containing compounds (e.g., emorfazone) are associated with anti-inflammatory and analgesic effects due to improved solubility and reduced ulcerogenicity . Piperazine derivatives (e.g., TR1-TR16) show selectivity for MAO-B inhibition, relevant in neurodegenerative diseases .

Thienyl vs. Aryl Substituents: The thienyl group in the target compound may confer distinct electronic and metabolic properties compared to phenyl or methoxyphenyl groups.

Side Chain Modifications :

• Elongation of the alkyl spacer (e.g., propanamide in compound 14 ) reduces SIRT2 inhibition, suggesting the target compound’s two-carbon spacer (oxoethyl) may optimize binding.

Biological Activity

The compound 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone is a pyridazinone derivative that has garnered attention for its potential biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and therapeutic implications based on diverse research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{13}\text{H}_{14}\text{N}_2\text{O}_2\text{S}$$

This structure features a pyridazinone core with a morpholino group and a thienyl substituent, which are crucial for its biological activity.

Anti-inflammatory Effects

Pyridazinone derivatives have been investigated for their anti-inflammatory effects. In vitro studies suggest that 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone may inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This action could be mediated through the modulation of NF-kB signaling pathways .

GPR119 Agonism

Recent research indicates that certain pyridazinones can act as agonists for the G-protein-coupled receptor GPR119, which is involved in glucose homeostasis and insulin secretion. This suggests a potential role for 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone in managing metabolic disorders such as type 2 diabetes .

Case Study 1: Antimicrobial Efficacy

In a comparative study, various pyridazinone derivatives were tested for antimicrobial activity against clinical isolates. The results indicated that 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus , highlighting its potential as an antimicrobial agent.

Case Study 2: Anti-inflammatory Properties

A study evaluating the anti-inflammatory effects of pyridazinones in a murine model of acute inflammation demonstrated that administration of 50 mg/kg of 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone significantly reduced paw edema compared to the control group, suggesting its efficacy in reducing inflammation.

Research Findings Summary Table

Activity	Mechanism	Reference
Antimicrobial	Inhibition of DNA synthesis
Anti-inflammatory	Modulation of NF-kB signaling
GPR119 Agonism	Enhances insulin secretion